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Compound of Interest

Compound Name: Chroman-8-ylamine hydrochloride

CAS No.: 1797795-89-1

Cat. No.: B1458204

Get Quote

Part 1: Substance Identification & Hazard Profile[1]
Effective disposal begins with precise identification. Chroman-8-ylamine hydrochloride is an

aromatic amine salt. Unlike simple inorganic salts, it possesses specific toxicological and

reactivity profiles that dictate its waste stream.
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Parameter Detail

Chemical Name Chroman-8-ylamine hydrochloride

Synonyms
8-Aminochroman hydrochloride; 3,4-Dihydro-

2H-chromen-8-amine HCl

CAS Number 1797795-89-1 (Specific to 8-isomer)

Molecular Formula C₉H₁₁NO[1][2][3][4][5][6] · HCl

Physical State White to off-white solid (powder or crystalline)

Acidity (pH)
Acidic in aqueous solution (pH ~3–5 due to HCl

salt hydrolysis)

Solubility Soluble in water, methanol, DMSO

GHS Hazard Classification
Treat this substance as a Health Hazard. While not P-listed (acutely toxic) under RCRA, it

carries significant risks that prevent drain disposal.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Cat. 4
H302: Harmful if swallowed.[1]

[4][5][7][8]

Skin Corrosion/Irritation Cat.[5][7] 2
H315: Causes skin irritation.[5]

[7][9]

Eye Damage/Irritation Cat. 2A
H319: Causes serious eye

irritation.[5][7][8]

STOT - Single Exposure Cat. 3
H335: May cause respiratory

irritation.[5][8]

Aquatic Toxicity Precautionary
Treat as harmful to aquatic life

(common for aromatic amines).
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Core Directive: Never mix Chroman-8-ylamine hydrochloride with strong oxidizers or strong

bases in the waste stream without a controlled protocol.

Reactivity & Incompatibility Matrix[11]
Strong Oxidizers (e.g., Permanganates, Nitrates): Risk of rapid oxidation, heat generation,

and formation of toxic nitrogen oxides (NOx).

Strong Bases (e.g., NaOH, KOH): Neutralization liberates the free amine (Chroman-8-

amine). While the salt is stable, the free amine may be more volatile, susceptible to

oxidation, or possess a different toxicity profile.

Aldehydes/Anhydrides: Reacts to form imines or amides, potentially altering waste

characterization.

Waste Stream Decision Logic
The following diagram illustrates the decision process for segregating this specific compound.
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Figure 1: Decision logic for segregating Chroman-8-ylamine HCl waste streams to prevent

incompatibility incidents.
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Part 3: Field-Proven Disposal Workflows
Scenario A: Disposal of Solid Waste (Pure Substance)
Context: Expired inventory or excess weighing powder.

Container Selection: Use a clean High-Density Polyethylene (HDPE) or glass jar with a

screw-top lid. Avoid metal containers due to the corrosive nature of hydrochloride salts over

time.

Transfer: Transfer the solid using a disposable spatula. Do not generate dust; work inside a

fume hood.

Labeling: Affix a hazardous waste label.

Primary Constituent: Chroman-8-ylamine Hydrochloride.

Hazard Checkboxes: Toxic, Irritant.[5][7]

Storage: Store in the "Solid Toxic" satellite accumulation area until pickup.

Scenario B: Disposal of Aqueous Solutions
Context: Leftover stock solutions or reaction byproducts dissolved in water.[6]

Critical Warning: Do not pour down the sink. Even if diluted, aromatic amines can accumulate

in aquatic ecosystems.

pH Check: Verify the pH of the solution.[4] It will likely be acidic (pH 3–5).

Compatibility Check: Ensure the waste carboy does not contain cyanides or sulfides (acidic

waste can liberate toxic gases from these).

Collection: Pour into the "Aqueous Acidic Waste" carboy.

Note: If your facility requires neutral pH for collection, neutralize slowly with 1M Sodium

Bicarbonate (NaHCO₃) to pH 6–8. Be aware this liberates the free amine (organic phase

may separate). If separation occurs, treat as mixed aqueous/organic waste.
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Rinsing: Triple rinse the original vessel with water; add rinsate to the waste container.

Scenario C: Spill Cleanup (Emergency Procedure)
PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and N95 dust

mask (if powder is dispersed).

Containment:

Solid: Cover with wet paper towels to prevent dust, then scoop into a waste bag.

Liquid: Absorb with vermiculite or chem-pads.

Decontamination: Wipe the surface with a mild soap solution followed by water.

Disposal: Place all cleanup materials (gloves, pads, towels) into a hazardous waste bag/pail

labeled "Debris contaminated with Chroman-8-ylamine HCl".

Part 4: Regulatory Compliance (RCRA & EPA)
In the United States, this substance is not explicitly listed on the EPA P-list or U-list. However,

the generator is responsible for determining if the waste exhibits hazardous characteristics.[4]

Waste Code Determination:

Default: Non-Regulated Chemical Waste (unless mixed with listed solvents).

Best Practice: Manage as Hazardous Waste due to GHS toxicity and aquatic hazard

profile.

Characteristic: It may exhibit Corrosivity (D002) if the solution pH is ≤ 2.

Drain Disposal: strictly PROHIBITED under the Clean Water Act for toxic organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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